(+)-Galeon

• CAS RN: 191999-64-1
• Molecular Formula: C20H22O4
• Molecular Weight: 326.4 g/mol
• IUPAC Name: 4-hydroxy-17-methoxy-2-oxatricyclo[13.2.2.13,7]icosa-1(17),3,5,7(20),15,18-hexaen-10-one
• InChI: InChI=1S/C20H22O4/c1-23-20-13-14-4-2-3-5-16(21)9-6-15-7-10-17(22)19(12-15)24-18(20)11-8-14/h7-8,10-13,22H,2-6,9H2,1H3
• InChI Key: QUSSPXNPULRXKG-UHFFFAOYSA-N
• SMILES: COC1=C2C=CC(=C1)CCCCC(=O)CCC3=CC(=C(C=C3)O)O2
• melting_point: 178-180°C
• physical_description: Solid
• synonyms: galeon

Description

(+)-Galeon, also known as galeon, belongs to the class of organic compounds known as meta, para-diphenylether diarylheptanoids. These are cyclic diarylheptanoids where the two benzene rings are linked to each other by an ether group conjugated to the 3-position of one benzene ring and the 4-position of the other ring (+)-Galeon exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, (+)-galeon is primarily located in the membrane (predicted from logP). Outside of the human body, (+)-galeon can be found in herbs and spices. This makes (+)-galeon a potential biomarker for the consumption of this food product.

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